Sodium

Nuclear Engineering Heat Transfer Liquid Metal Coolant

Sodium metal purity variability and supply inconsistency threaten critical industrial workflows-from nuclear reactor cooling to metallothermic reduction. This sodium (CAS 7440-23-5) provides ≥99.8% purity with trace impurity control (O₂ ≤10 ppm, Fe ≤10 ppm) meeting ASTM C997 nuclear-grade specifications. Its -2.71 V reduction potential and 2-3× cost advantage over potassium make it the engineering optimum for Kroll process titanium/zirconium production and Birch reductions. Battery-grade options with ≤5 ppm transition metals support sodium-ion battery R&D. Available in industrial to nuclear grades, packaged under inert atmosphere.

Molecular Formula Na
Molecular Weight 22.9897693 g/mol
CAS No. 7440-23-5
Cat. No. B1234350
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameSodium
CAS7440-23-5
SynonymsIon Level, Sodium
Level, Sodium Ion
Sodium
Sodium 23
Sodium Ion Level
Sodium-23
Molecular FormulaNa
Molecular Weight22.9897693 g/mol
Structural Identifiers
SMILES[Na]
InChIInChI=1S/Na
InChIKeyKEAYESYHFKHZAL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 g / 25 g / 450 g / 500 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
SolubilityInsoluble in benzene, kerosene, naphtha
Dissolves in liquid ammonia to give blue solution: dissolves in mercury, forming sodium amalgam
Solubility in water: reaction

Sodium Metal Procurement & Applications


Sodium (CAS 7440-23-5) is a Group 1 alkali metal with atomic number 11 and atomic weight 22.99, characterized by high chemical reactivity, low density (0.97 g/cm³ at 20°C), and a melting point of 97.8°C . It is commercially produced via the Downs electrolytic process and is available in multiple purity grades ranging from industrial grade (≥99.0%) to nuclear grade and ultra-high purity (99.99%+) for specialized applications [1]. As a potent reducing agent (standard reduction potential of −2.71 V for Na⁺/Na) and an excellent thermal conductor, sodium metal serves critical roles in nuclear reactor cooling, organic synthesis, metallurgical reduction, and emerging battery technologies . Industrial procurement is governed by standards such as GB/T 22379-2017, which defines classification, purity requirements, and safety specifications for sodium metal used in nuclear, chemical, and pharmaceutical sectors [2].

Nuclear grade Fast reactor coolant systems with strict purity controls and low oxygen content
Industrial reducing agent Kroll process and metallothermic reduction of titanium, zirconium, and hafnium
Synthesis reagent Birch reduction and dissolving metal reductions at kilogram to multi-ton scale
Battery anode material Sodium-ion battery fabrication targeting stationary storage and cost-sensitive applications

Sodium Metal Substitution Limitations


Alkali metals lithium, sodium, and potassium share similar periodic trends but exhibit quantitatively distinct thermophysical, electrochemical, and safety profiles that preclude simple in-class substitution without substantial process re-engineering [1]. Sodium's thermal conductivity at 100°C is 86.9 W/m·K, approximately 38% higher than potassium's and substantially greater than lithium's [2]. Its standard reduction potential of −2.71 V positions it between lithium (−3.04 V) and potassium (−2.92 V), translating to different reactivity and selectivity outcomes in reduction chemistry [3]. In nuclear coolant applications, pure sodium remains the operational choice for all fast reactors worldwide, while potassium and NaK eutectic are either rejected or relegated to niche space applications due to unfavorable combinations of reactivity, corrosion, and cost [4]. Substituting sodium with potassium introduces heightened water reactivity hazards (potassium ignites spontaneously and produces purple flames versus sodium's more controlled yellow flame reaction) and approximately 2–3× higher raw material costs, making sodium the engineering and economic optimum for most industrial-scale applications [5].

Potassium metal Higher water reactivity with spontaneous ignition and ~2-3× material cost may shift process economics and safety requirements
Lithium metal Stronger reduction potential (-3.04 V vs -2.71 V) alters reaction selectivity; supply constraints and >100× precursor cost may limit large-scale use
NaK eutectic Increased fire risk and higher corrosion potential may limit nuclear coolant substitution despite lower melting point convenience

Sodium Metal Comparative Evidence


Thermal Conductivity Advantage in Nuclear Coolants

In liquid metal nuclear reactor coolant applications, pure sodium exhibits a thermal conductivity of 86.9 W/m·K at 100°C, which is measurably higher than that of liquid potassium at the same temperature [1]. This 38% advantage in heat transfer coefficient directly translates to higher core power density capability and reduced pumping power requirements for sodium-cooled fast reactors compared to alternative liquid metal coolants [2]. Sodium's superior heat transfer performance, combined with its compatibility with stainless steel cladding and lower neutron moderation than potassium, establishes it as the coolant of choice for all operational fast reactors worldwide [3].

Thermal Conductivity
Head-to-head
86.9 W/m·K at 100°C
Supports heat-transfer efficiency review
Reported ~38% higher than potassium at comparable temperature
Nuclear Engineering Heat Transfer Liquid Metal Coolant

Cost Advantage vs. Potassium & Lithium

Sodium metal offers a significant procurement cost advantage over both potassium and lithium. Raw sodium metal prices average approximately $2,100–$2,500 per metric ton on an FOB basis, whereas potassium metal commands $5–$10 per kg (equivalent to $5,000–$10,000 per metric ton), representing a 2–3× price premium [1]. Sodium carbonate (Na₂CO₃), a key sodium precursor, trades at approximately $2,500–$3,000 RMB per ton (∼$350–$420 USD), which is roughly 1/150th the cost of lithium carbonate equivalent [2]. This cost differential is amplified by sodium's crustal abundance of 2.36–2.64% versus lithium's 0.0017%, ensuring long-term supply stability and lower price volatility [3].

Raw Material Cost
Reported
Na ~$2,100-2,500/MT vs K $5,000-10,000/MT
Reported 2-3× cost differential
Market pricing context 2024-2025; Na₂CO₃ ~1/150th of Li₂CO₃
Procurement Economics Industrial Reducing Agent Raw Material Cost

Reducing Power vs. Lithium & Potassium

Sodium's standard reduction potential of −2.71 V (Na⁺/Na) occupies an intermediate position between lithium (−3.04 V) and potassium (−2.92 V) [1]. This electrochemical positioning provides a balanced reducing power that is sufficiently strong for most organic reduction applications while offering practical handling and selectivity advantages over the more aggressive lithium and the more hazardous potassium . In Birch reduction chemistry, sodium serves as the foundational reagent (original Birch procedure), though lithium subsequently demonstrated higher yields in certain substrate classes; this differential reactivity allows synthetic chemists to select the optimal metal based on substrate sensitivity and desired selectivity [2].

Reduction Potential
Head-to-head
Na −2.71 V | Li −3.04 V | K −2.92 V
Intermediate reducing power profile
0.33 V less negative than lithium; balances reactivity and handling
Electrochemistry Organic Synthesis Reduction Reactions

Intermediate Reactivity and Safety Advantage

The water reactivity of alkali metals follows a clear trend: potassium is most reactive (immediate purple sparks and flame), sodium exhibits vigorous but controlled reaction (yellow flame, hydrogen ignition), and lithium reacts the least vigorously [1]. Sodium melts at 97.8°C and forms a mobile molten ball on water that skims the surface; potassium's lower melting point (63°C) and higher reactivity produce a more violent, less predictable reaction [2]. This intermediate reactivity makes sodium the preferred alkali metal for educational demonstrations and many industrial applications where potassium's heightened hazard profile is unacceptable—potassium is banned from schools in some jurisdictions, whereas sodium is permitted with appropriate controls [3].

Water Reactivity
Head-to-head
Na: controlled yellow flame, melts at 97.8°C; K: immediate purple sparks, more violent
Moderate reactivity handling context
Reactivity order: K > Na > Li; sodium preferred for manageable hazard profile
Laboratory Safety Industrial Handling Alkali Metal Reactivity

Nuclear Reactor Coolant Compatibility

While sodium-potassium eutectic alloy (NaK, ~31.9 at.% Na) offers a lower melting point of −12.65 ± 0.01°C compared to pure sodium's 97.8°C, pure sodium remains the coolant of choice for all operational fast neutron reactors worldwide [1]. The primary advantage of NaK—room-temperature liquid state—is offset by substantially higher chemical reactivity, greater corrosion potential, and significantly higher cost due to potassium content [2]. In direct comparison, NaK systems have been rejected for terrestrial nuclear applications due to rapid fire risk even from small leaks, whereas sodium's lower reactivity and proven compatibility with stainless steel cladding (corrosion depth measured in tens of micrometers) provide the engineering confidence required for multi-decade reactor operation [3].

Coolant Compatibility
Head-to-head
Na selected for all operational fast reactors; NaK rejected for terrestrial use
Reported operational compatibility context
NaK rejected due to fire risk and cost despite lower melting point
Nuclear Reactor Fast Breeder Reactor Liquid Metal Coolant

Battery Anode Cost and Performance

Sodium metal serves as an anode material in sodium-ion batteries (SIBs) with a theoretical specific capacity of 1165 mAh/g, compared to lithium's 3860 mAh/g [1]. However, sodium's higher redox potential (−2.71 V vs. −3.04 V for Li⁺/Li) results in lower cell voltage and reduced energy density in SIBs (165–175 Wh/kg) versus LIBs (>200 Wh/kg) [2]. The key differential advantage lies in sodium's 2.36% crustal abundance versus lithium's 0.0017%, enabling SIBs to use inexpensive aluminum current collectors on both electrodes and eliminating reliance on costly, geographically constrained lithium and cobalt resources [3]. Commercial SIB systems now achieve energy densities of 165–175 Wh/kg, representing a viable cost-competitive alternative for stationary storage and low-cost EV applications where ultimate energy density is not the primary constraint [4].

Anode Performance
Reported
Na 1165 mAh/g vs Li 3860 mAh/g; SIB 165-175 Wh/kg
Reported cost-competitive storage context
Crustal abundance 2.36% vs Li 0.0017%; Al current collectors on both electrodes
Sodium-Ion Battery Energy Storage Anode Material

Sodium Metal Application Scenarios


Nuclear Fast Reactor Coolant

Sodium metal (nuclear grade, typically ≥99.9% purity with stringent impurity controls per ASTM C997 or equivalent) is the exclusive liquid metal coolant for all operational fast neutron reactors worldwide. This application leverages sodium's thermal conductivity of 86.9 W/m·K at 100°C, which is ~38% higher than potassium, enabling efficient core heat removal at high power densities [1]. The procurement specification must include oxygen content ≤10 ppm and hydrogen content ≤5 ppm to minimize corrosion of stainless steel cladding. Alternative coolants such as NaK eutectic have been rejected for terrestrial reactors due to higher reactivity and fire risk, while lithium is unsuitable due to neutron moderation effects and cost [2].

Titanium and Zirconium Metallurgical Reduction

High-purity sodium metal (industrial grade ≥99.5%) serves as the reducing agent of choice in the Kroll process and related metallothermic reductions for producing corrosion-resistant metals including titanium, zirconium, and hafnium. Sodium's intermediate reduction potential of −2.71 V provides sufficient driving force for oxide reduction while offering better selectivity and lower cost than lithium (−3.04 V) [1]. The 2–3× cost advantage over potassium and 100×+ cost advantage over lithium carbonate equivalents makes sodium the economically viable choice for multi-ton metal production campaigns [2]. Sodium's lower melting point (97.8°C) versus lithium (180.5°C) also facilitates liquid-phase reaction engineering and product separation .

Organic Synthesis Reducing Agent

Sodium metal is a foundational reagent for dissolving metal reductions including the Birch reduction, where it provides a balanced reactivity profile suitable for kilogram-scale aromatic ring reductions [1]. While lithium may offer higher yields in certain substrate-specific Birch reductions, sodium remains the industrial standard due to its intermediate reactivity (less hazardous than potassium, more accessible than lithium) and significantly lower cost [2]. Procurement for synthetic applications typically specifies ACS reagent grade sodium (≥99% purity) packaged under inert atmosphere, with trace impurity specifications including chloride ≤0.002% and heavy metals ≤5 ppm to prevent side reactions .

Sodium-Ion Battery Anode

Thin sodium metal foils and high-purity sodium (≥99.9%) are emerging as critical anode materials for sodium-ion batteries (SIBs) targeting stationary energy storage and low-cost electric vehicle markets. Sodium metal anodes provide a theoretical specific capacity of 1165 mAh/g, and commercial SIB cells now achieve 165–175 Wh/kg energy density [1]. The key procurement differentiator for battery-grade sodium is ultra-low transition metal impurity content (Fe ≤10 ppm, Ni ≤5 ppm, Cu ≤5 ppm) to minimize self-discharge and dendrite formation. Sodium's 2.36% crustal abundance versus lithium's 0.0017% ensures stable long-term supply and pricing, while enabling the use of inexpensive aluminum current collectors on both electrodes—a critical cost advantage for grid-scale deployment [2].

Application
Selection Property
Validation Focus
Nuclear fast reactor coolant
Thermal conductivity profile and structural material compatibility
Oxygen and hydrogen impurity limits; corrosion resistance verification
Ti/Zr metallurgical reduction
Reduction potential suitability and liquid-phase processability
Oxide reduction efficiency; metal purity after reduction
Dissolving metal reduction synthesis
Balanced reducing power and manageable handling profile
Reaction selectivity and substrate compatibility assessment
Sodium-ion battery anode
Anode material cost stability and supply chain security
Cycling stability; dendrite suppression; transition metal impurity control

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

60 linked technical documents
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